Cas no 2228264-14-8 (2,4-dichloro-5-hydrazinylpyridine)

• Product Name: 2,4-dichloro-5-hydrazinylpyridine
• CAS No: 2228264-14-8
• MF: C₅H₅Cl₂N₃
• MW: 178.019298315048
• CID: 6141648
• PubChem ID: 165972539
• Update Time: 2025-10-29

2,4-dichloro-5-hydrazinylpyridine Chemical and Physical Properties

Names and Identifiers

• 2,4-dichloro-5-hydrazinylpyridine
• EN300-1979508
• 2228264-14-8

• Inchi： 1S/C5H5Cl2N3/c6-3-1-5(7)9-2-4(3)10-8/h1-2,10H,8H2
• InChI Key： QYBINGNEBVPXCX-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=CC=1NN)Cl

Computed Properties

• Exact Mass: 176.9860526g/mol
• Monoisotopic Mass: 176.9860526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 50.9Ų

Additional information on 2,4-dichloro-5-hydrazinylpyridine

Comprehensive Overview of 2,4-Dichloro-5-hydrazinylpyridine (CAS No. 2228264-14-8): Properties, Applications, and Industry Insights

2,4-Dichloro-5-hydrazinylpyridine (CAS No. 2228264-14-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This pyridine derivative combines a dichlorinated ring with a reactive hydrazine functional group, making it a versatile intermediate for synthesizing complex molecules. Its molecular formula, C₅H₅Cl₂N₃, highlights its potential as a building block for drug discovery and crop protection agents.

In recent years, the demand for high-purity pyridine derivatives like 2,4-dichloro-5-hydrazinylpyridine has surged, driven by advancements in precision medicine and sustainable agriculture. Researchers frequently search for "CAS 2228264-14-8 solubility," "synthesis of hydrazinylpyridines," or "2,4-dichloro-5-hydrazinylpyridine suppliers," reflecting its commercial and academic relevance. The compound’s chlorine substituents enhance its reactivity in cross-coupling reactions, while the hydrazine moiety enables condensation with carbonyl compounds—a feature exploited in designing kinase inhibitors and herbicidal active ingredients.

From a synthetic chemistry perspective, CAS 2228264-14-8 serves as a precursor for N-heterocyclic scaffolds prevalent in FDA-approved drugs. Its thermal stability (decomposing above 200°C) and moderate solubility in polar organic solvents like DMF or DMSO make it suitable for diverse reaction conditions. Industry professionals often inquire about "scaling up 2,4-dichloro-5-hydrazinylpyridine production" or "patents using this intermediate," underscoring its industrial scalability. Notably, its application in catalyzed amination reactions aligns with the growing trend toward green chemistry methodologies.

Environmental and regulatory considerations are critical when handling 2,4-dichloro-5-hydrazinylpyridine. While not classified as hazardous under major chemical inventories, its chlorinated structure necessitates proper waste management. Laboratories prioritize queries such as "CAS 2228264-14-8 safety data sheet" and "biodegradability of hydrazinylpyridines," reflecting heightened awareness of ESG compliance. Innovations in microwave-assisted synthesis have reduced reaction times for derivatives of this compound, addressing the pharmaceutical industry’s need for rapid prototyping.

The future outlook for 2,4-dichloro-5-hydrazinylpyridine remains promising, particularly in oncological therapeutics and next-generation pesticides. Emerging studies explore its role in metal-organic frameworks (MOFs) for controlled drug delivery, a hotspot in nanomedicine research. As synthetic routes evolve—such as flow chemistry adaptations—this compound exemplifies how tailored heterocycles bridge academic innovation and industrial applications. With rigorous QC protocols ensuring batch-to-batch consistency, CAS 2228264-14-8 continues to be a cornerstone in high-value chemical manufacturing.